3-[(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide

• IUPAC Name: 3-(methanesulfonamido)-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-22(20,21)18-15-9-5-8-14(12-15)16(19)17-11-10-13-6-3-2-4-7-13/h2-9,12,18H,10-11H2,1H3,(H,17,19)
• InChI Key: IFPVSYOENBYRTH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

3-[(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide, commonly known as MSAB, is an organic compound that has been widely studied for its potential use in scientific research. MSAB is a selective inhibitor of the protein arginine methyltransferase 5 (PRMT5), an enzyme that plays a crucial role in the regulation of gene expression.

Mechanism of Action

Target of Action

Similar benzamide compounds have been found to target the fungal lipid-transfer protein sec14 . This protein plays a crucial role in the regulation of cellular lipid metabolism and transport .

Mode of Action

Based on the action of similar benzamide compounds, it can be inferred that this compound may interact with its target protein, leading to changes in the protein’s function .

Biochemical Pathways

Given its potential target, it may influence pathways related to lipid metabolism and transport .

Result of Action

Based on the potential target, it can be inferred that this compound may affect cellular lipid metabolism and transport .

Advantages and Limitations for Lab Experiments

MSAB is a valuable tool for scientific research due to its high potency and selectivity for 3-[(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide. However, like all chemical compounds, MSAB has limitations and potential drawbacks. MSAB is a relatively new compound, and its long-term effects on human health are not yet fully understood. In addition, MSAB may have off-target effects on other proteins, which could complicate its use in certain experiments.

Future Directions

There are several future directions for research on MSAB. One area of interest is the development of more potent and selective 3-[(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide inhibitors. Another area is the investigation of MSAB's potential use in combination with other cancer therapies, such as chemotherapy and immunotherapy. Finally, further research is needed to understand the long-term effects of MSAB on human health and its potential use in clinical settings.

Synthesis Methods

The synthesis of MSAB involves several steps, starting with the reaction of 3-aminobenzamide with methylsulfonyl chloride to form 3-[(methylsulfonyl)amino]benzamide. This intermediate is then reacted with 2-phenylethylamine to obtain the final product, MSAB. The synthesis of MSAB has been optimized to achieve high yields and purity, making it a valuable tool for scientific research.

Scientific Research Applications

MSAB has been extensively studied for its potential use in cancer research. 3-[(methylsulfonyl)amino]-N-(2-phenylethyl)benzamide has been shown to be overexpressed in various types of cancer, and its inhibition by MSAB has been found to suppress tumor growth in preclinical models. MSAB has also been investigated for its role in regulating the immune response and its potential use in treating autoimmune diseases.